Cas no 1596712-78-5 ((4-chloro-3-methylphenyl)methyl(1-cyclopropylethyl)amine)

• Product Name: (4-chloro-3-methylphenyl)methyl(1-cyclopropylethyl)amine
• CAS No: 1596712-78-5
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 6453963
• PubChem ID: 103990982
• Update Time: 2024-01-11

(4-chloro-3-methylphenyl)methyl(1-cyclopropylethyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-methylphenyl)methyl(1-cyclopropylethyl)amine
• EN300-1283443
• [(4-chloro-3-methylphenyl)methyl](1-cyclopropylethyl)amine
• 1596712-78-5

• Inchi： 1S/C13H18ClN/c1-9-7-11(3-6-13(9)14)8-15-10(2)12-4-5-12/h3,6-7,10,12,15H,4-5,8H2,1-2H3
• InChI Key： GDQJBTBQXTXKRR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNC(C)C1CC1

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines